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Compound of Interest

Compound Name: (r)-Butane-1,2,4-triol

Cat. No.: B1277177 Get Quote

Essential Safety and Handling Guide for (r)-
Butane-1,2,4-triol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (r)-Butane-1,2,4-triol. Following these procedures is

essential for ensuring laboratory safety and maintaining the integrity of your work.

(r)-Butane-1,2,4-triol is a viscous, hygroscopic liquid, meaning it readily absorbs moisture from

the air.[1][2] It is classified as an irritant, capable of causing skin, eye, and respiratory tract

irritation.[3][4][5] Proper personal protective equipment (PPE) and handling procedures are

therefore mandatory.

Personal Protective Equipment (PPE)
When handling (r)-Butane-1,2,4-triol, the following personal protective equipment is required

to minimize exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[3][6][7]

Protects against splashes that

can cause serious eye

irritation.[4][5]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][6][7]

Prevents skin irritation upon

contact.[4]

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator when necessary,

especially in poorly ventilated

areas or when aerosols may

be generated.[3]

Minimizes the risk of

respiratory tract irritation.[4]

Operational and Disposal Plans
Handling and Storage:

Always handle (r)-Butane-1,2,4-triol in a well-ventilated area.[3][6]

Keep the container tightly closed to prevent moisture absorption and contamination.[3][7] (r)-
Butane-1,2,4-triol is hygroscopic and will absorb moisture from the air.[1][2]

Store in a cool, dry place away from incompatible substances such as strong oxidizing

agents, acid anhydrides, and acid chlorides.[3][7]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[3]

Remove and wash contaminated clothing before reuse.[3][4]

First Aid Procedures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes while removing

contaminated clothing and shoes.[3]

Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink plenty of water. Seek immediate medical assistance.[7][8]

Spill and Disposal Procedures:

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[6][7]

Absorb the spill with an inert material (e.g., sand, earth) and place it in a suitable container

for disposal.[7]

Dispose of the waste at an approved waste disposal facility, in accordance with local, state,

and federal regulations.[4][9] Do not allow the chemical to enter drains.[9]

Physical and Chemical Properties
Property Value

Appearance
Colorless to dark yellow, viscous, oily liquid[1][2]

[7][8]

Odor Odorless[7]

Boiling Point 190 - 191 °C @ 18 mmHg[7]

Flash Point > 112 °C (> 233.6 °F)[7]

Density 1.19 g/mL at 25 °C[8][10]

Solubility Soluble in water[1]

Stability
Stable under normal conditions, but is moisture

sensitive[7]
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Workflow for Handling (r)-Butane-1,2,4-triol
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Caption: Workflow for the safe handling of (r)-Butane-1,2,4-triol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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